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Compound of Interest

Compound Name: H2N-PEG2-N3 (TosOH)

Cat. No.: B8180078

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety information and detailed handling precautions for
H2N-PEG2-N3 (TosOH), a bifunctional linker commonly used in click chemistry applications.
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining the
integrity of research and development activities.

Chemical Identification and Properties

H2N-PEG2-N3 (TosOH), also known as 1-Amino-5-azido-3-oxapentane, tosylate salt, is a
substance that requires careful handling due to its potential health hazards.

Identifier Value

] 2-(2-azidoethoxy)ethan-1-amine;4-
Chemical Name
methylbenzenesulfonic acid

CAS Number 134179-38-7

Molecular Formula C11H18N404S

Physical and Chemical Properties

Quantitative data for several physical and chemical properties of H2N-PEG2-N3 (TosOH) are
not extensively reported in available safety data sheets. The following table summarizes the
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known information.

Property Value
Appearance Solid

Melting Point Not available
Boiling Point Not available
Solubility Soluble in water
Density Not available

Hazard Identification and Classification

H2N-PEG2-N3 (TosOH) is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

GHS Pictogram:

laalt text

Signal Word:Warning

Toxicological Information

Detailed toxicological studies for H2N-PEG2-N3 (TosOH) are limited. The primary hazards are

related to irritation of the skin, eyes, and respiratory system.
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Toxicological Endpoint Value

Acute Toxicity (Oral, Dermal, Inhalation) Data not available
LD50 (Lethal Dose, 50%) Not available
LC50 (Lethal Concentration, 50%) Not available

Due to the lack of comprehensive toxicological data, this compound should be handled as a
potentially hazardous substance at all times.

Exposure Controls and Personal Protection

No occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) have been established for
H2N-PEG2-N3 (TosOH). Therefore, stringent exposure control measures must be
implemented.

Control Measure Specification

_ _ Work in a well-ventilated area, preferably in a
Engineering Controls _
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection
a lab coat.

, ] If dusts are generated, use a NIOSH-approved
Respiratory Protection ) ) . )
respirator with a particulate filter.

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling of H2N-PEG2-N3
(TosOH) from receipt to disposal.

Safe handling workflow for H2N-PEG2-N3 (TosOH).

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - ) ) ]
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
. and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures

Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides, sulfur oxides) under
fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4). Avoid breathing dust.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.

Disposal Considerations

Dispose of H2N-PEG2-N3 (TosOH) and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is recommended to contact a
licensed professional waste disposal service.

Disclaimer

The information provided in this document is based on available safety data sheets and is
intended as a guide for trained professionals. It is not exhaustive and does not constitute a
formal risk assessment. All users should conduct their own evaluation of the risks associated
with the use of this chemical and implement appropriate control measures.

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of H2N-PEG2-N3 (TosOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180078#h2n-peg2-n3-tosoh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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